Cas no 22031-56-7 ((E)-hept-2-enenitrile)
(E)-hept-2-enenitrile structure
Product Name:(E)-hept-2-enenitrile
CAS No:22031-56-7
MF:C7H11N
MW:109.168941736221
CID:912180
PubChem ID:6187413
Update Time:2025-04-19
(E)-hept-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-hept-2-enenitrile
- NSC147128
- NSC147129
- NSC-147129
- 66478-41-9
- 22031-56-7
- SCHEMBL848248
- NSC-147128
-
- Inchi： 1S/C7H11N/c1-2-3-4-5-6-7-8/h5-6H,2-4H2,1H3/b6-5+
- InChI Key： JAIOXBDVPQJCCD-AATRIKPKSA-N
- SMILES： N#C/C=C/CCCC
Computed Properties
- Exact Mass: 109.089149355g/mol
- Monoisotopic Mass: 109.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
(E)-hept-2-enenitrile Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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